Cas no 73113-00-5 (Ethanone,1-(2-cyclopenten-1-yl)-)

Ethanone,1-(2-cyclopenten-1-yl)- structure
73113-00-5 structure
Product Name:Ethanone,1-(2-cyclopenten-1-yl)-
CAS No:73113-00-5
MF:C7H10O
MW:110.153702259064
CID:551692
PubChem ID:12714402
Update Time:2025-04-19

Ethanone,1-(2-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-cyclopenten-1-yl)-
    • Ethanone, 1-(2-cyclopenten-1-yl)- (9CI)
    • 1-cyclopent-2-en-1-ylethanone
    • methyl 2-cyclo-pentenyl ketone
    • DTXSID30507754
    • 73113-00-5
    • 1-(CYCLOPENT-2-EN-1-YL)ETHANONE
    • 1-(Cyclopent-2-en-1-yl)ethan-1-one
    • Inchi: 1S/C7H10O/c1-6(8)7-4-2-3-5-7/h2,4,7H,3,5H2,1H3
    • InChI Key: UWDVYDSWRKPMFA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CCC1

Computed Properties

  • Exact Mass: 110.0732
  • Monoisotopic Mass: 110.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone,1-(2-cyclopenten-1-yl)- Related Literature

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